Cas no 2172254-42-9 (2-Ethyl-2-(3-hydroxyazetidin-3-yl)butanoic acid)

• Product Name: 2-Ethyl-2-(3-hydroxyazetidin-3-yl)butanoic acid
• CAS No: 2172254-42-9
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5568126
• PubChem ID: 165592789
• Update Time: 2025-06-08

2-Ethyl-2-(3-hydroxyazetidin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-(3-hydroxyazetidin-3-yl)butanoic acid
• EN300-1631024
• 2172254-42-9
• 2-Ethyl-2-(3-hydroxyazetidin-3-yl)butanoic acid

• Inchi： 1S/C9H17NO3/c1-3-8(4-2,7(11)12)9(13)5-10-6-9/h10,13H,3-6H2,1-2H3,(H,11,12)
• InChI Key： AGDWJXRMESBROG-UHFFFAOYSA-N
• SMILES： OC1(CNC1)C(C(=O)O)(CC)CC

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-Ethyl-2-(3-hydroxyazetidin-3-yl)butanoic acid

Introduction to 2-Ethyl-2-(3-hydroxyazetidin-3-yl)butanoic acid (CAS No. 2172254-42-9)

2-Ethyl-2-(3-hydroxyazetidin-3-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172254-42-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining an azetidine ring with a carboxylic acid functionality, has garnered attention for its potential applications in drug discovery and molecular engineering. The presence of both an ethyl group and a hydroxyl-substituted azetidine ring imparts distinct chemical properties that make it a valuable scaffold for further derivatization and exploration.

The structural framework of 2-Ethyl-2-(3-hydroxyazetidin-3-yl)butanoic acid consists of a four-carbon chain terminated by a carboxylic acid group, with an ethyl substituent at the second carbon and an azetidine ring attached to the same position. The azetidine ring itself is a cyclic amide derivative, characterized by its three-membered heterocyclic structure containing two carbon atoms and one nitrogen atom. This configuration introduces rigidity and specific steric interactions, which can be exploited in the design of bioactive molecules.

In recent years, there has been growing interest in azetidine derivatives due to their utility as building blocks in medicinal chemistry. The hydroxyl group on the azetidine ring provides a site for further functionalization, enabling the synthesis of more complex molecules through reactions such as esterification, etherification, or nucleophilic substitution. These modifications can fine-tune the pharmacological properties of the compound, making it suitable for targeting various biological pathways.

One of the most compelling aspects of 2-Ethyl-2-(3-hydroxyazetidin-3-yl)butanoic acid is its potential role in the development of novel therapeutic agents. The carboxylic acid moiety can participate in hydrogen bonding interactions with biological targets, while the azetidine ring can mimic certain amino acid residues, thereby facilitating binding to enzymes or receptors. This dual functionality has been leveraged in the design of inhibitors and modulators for several pharmacological targets.

Recent studies have highlighted the importance of hydroxylazetidine derivatives in drug discovery. For instance, modifications to the hydroxyl group have been shown to enhance solubility and metabolic stability, critical factors for oral bioavailability. Additionally, computational modeling has suggested that compounds with this structural motif may exhibit favorable binding affinities to proteins involved in inflammation and cancer metabolism. These findings underscore the therapeutic potential of 2-Ethyl-2-(3-hydroxyazetidin-3-yl)butanoic acid and related derivatives.

The synthesis of 2-Ethyl-2-(3-hydroxyazetidin-3-yl)butanoic acid presents unique challenges due to the sensitivity of the azetidine ring. Traditional synthetic routes often require careful control of reaction conditions to prevent degradation or side reactions. However, advances in catalytic methods have made it possible to construct this core structure more efficiently. For example, transition-metal-catalyzed cyclizations have been employed to form the azetidine ring with high selectivity, while protecting group strategies have been developed to safeguard reactive sites during subsequent transformations.

In conclusion, 2-Ethyl-2-(3-hydroxyazetidin-3-yl)butanoic acid (CAS No. 2172254-42-9) represents a promising scaffold for pharmaceutical innovation. Its unique structural features—combining a carboxylic acid group with an ethyl-substituted hydroxylazetidine ring—offer opportunities for designing molecules with tailored biological activities. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation therapeutics.